Cas no 6299-42-9 (1-(Naphthalen-2-yl)-3-phenylurea)

• Product Name: 1-(Naphthalen-2-yl)-3-phenylurea
• CAS No: 6299-42-9
• MF: C₁₇H₁₄N₂O
• MW: 262.305863857269
• MDL: MFCD01070379
• CID: 518877
• PubChem ID: 239526
• Update Time: 2025-10-12

1-(Naphthalen-2-yl)-3-phenylurea Chemical and Physical Properties

Names and Identifiers

• Urea,N-2-naphthalenyl-N'-phenyl-
• 1-naphthalen-2-yl-3-phenylurea
• 1-naphthalen-2-yl-3-phenyl-urea
• N-2-naphthyl-N'-phenylurea
• G32432
• 1-(naphthalen-2-yl)-3-phenylurea
• CS-0241937
• SMR000378065
• CL-104773
• MLWGGCOCOBXOFA-UHFFFAOYSA-N
• EN300-24196
• Oprea1_107528
• STK391284
• N-Naphthalen-2-yl-N'-phenylcarbamimidic acid
• SCHEMBL11049543
• NSC-44661
• AKOS001094612
• CHEMBL571228
• N-Naphthalen-2-yl-n'-phenyl-urea
• MLS001005198
• HMS2749K23
• 6299-42-9
• NSC44661
• N-(2-Naphthyl)-N'-phenylurea #
• Z44590349
• DTXSID50963358
• J-523738
• 1-(Naphthalen-2-yl)-3-phenylurea

• MDL： MFCD01070379
• Inchi： 1S/C17H14N2O/c20-17(18-15-8-2-1-3-9-15)19-16-11-10-13-6-4-5-7-14(13)12-16/h1-12H,(H2,18,19,20)
• InChI Key： MLWGGCOCOBXOFA-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)NC1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 262.11100
• Monoisotopic Mass: 152.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 82.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.286
• Boiling Point: 359.6°Cat760mmHg
• Flash Point: 126.1°C
• PSA: 41.13000
• LogP: 4.62980

Additional information on 1-(Naphthalen-2-yl)-3-phenylurea

Comprehensive Overview of 1-(Naphthalen-2-yl)-3-phenylurea (CAS No. 6299-42-9): Properties, Applications, and Research Insights

1-(Naphthalen-2-yl)-3-phenylurea, identified by its CAS number 6299-42-9, is a specialized organic compound that has garnered significant attention in both academic and industrial research. This urea derivative, featuring a naphthalene and phenyl moiety, exhibits unique physicochemical properties, making it a valuable candidate for diverse applications. Researchers and manufacturers often search for terms like "1-(Naphthalen-2-yl)-3-phenylurea synthesis," "CAS 6299-42-9 applications," or "urea derivatives in material science," reflecting its relevance in modern chemistry.

The compound's molecular structure combines a naphthalen-2-yl group with a phenylurea backbone, contributing to its stability and versatility. Recent studies highlight its potential in pharmaceutical intermediates, where its hydrogen-bonding capacity plays a critical role in drug design. Additionally, its fluorescence properties have sparked interest in optical materials, aligning with trends in sustainable electronics and bioimaging probes. Users frequently inquire about "1-(Naphthalen-2-yl)-3-phenylurea solubility" or "thermal stability of urea derivatives," underscoring the need for detailed technical data.

From a synthetic perspective, 1-(Naphthalen-2-yl)-3-phenylurea is typically prepared via condensation reactions between 2-naphthyl isocyanate and aniline derivatives. Optimizing reaction conditions to achieve high yields is a common research focus, as noted in queries like "green synthesis of CAS 6299-42-9." The compound's crystallinity and melting point (often cited around 210–215°C) further make it a model for studying supramolecular chemistry and molecular packing.

In material science, 1-(Naphthalen-2-yl)-3-phenylurea is explored for its nonlinear optical (NLO) properties, a hot topic in photonics and telecommunications. Its π-conjugated system enables applications in organic semiconductors, resonating with searches for "urea-based organic electronics." Environmental scientists also investigate its biodegradability, addressing concerns about persistent organic pollutants.

Quality control and analytical methods for CAS 6299-42-9 are another area of interest. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity, as users often seek "analytical standards for 1-(Naphthalen-2-yl)-3-phenylurea." Regulatory compliance, particularly in REACH and FDA submissions, is frequently discussed in industry forums.

Future research directions may focus on 1-(Naphthalen-2-yl)-3-phenylurea's role in catalysis or polymeric composites, driven by demands for high-performance materials. Its low toxicity profile (as per preliminary studies) could expand its use in biocompatible coatings. As sustainability gains traction, queries like "eco-friendly derivatives of naphthalene-urea" are likely to rise.

In summary, 1-(Naphthalen-2-yl)-3-phenylurea (6299-42-9) bridges fundamental chemistry and cutting-edge applications. Its multifaceted nature ensures continued relevance in drug discovery, advanced materials, and environmental science, making it a compound worth monitoring in scientific literature and patent filings.